Cas no 1213007-44-3 ((2S)-2-amino-2-4-(pyrrolidin-1-yl)phenylethan-1-ol)

• Product Name: (2S)-2-amino-2-4-(pyrrolidin-1-yl)phenylethan-1-ol
• CAS No: 1213007-44-3
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5595367
• PubChem ID: 66514139
• Update Time: 2025-05-30

(2S)-2-amino-2-4-(pyrrolidin-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-amino-4-(1-pyrrolidinyl)-, (βS)-
• (2s)-2-Amino-2-(2-(pyrrolidin-3-yl)phenyl)ethan-1-ol
• N16485
• DTXSID901251948
• (2S)-2-AMINO-2-(4-PYRROLIDINYLPHENYL)ETHAN-1-OL
• (2S)-2-amino-2-[4-(pyrrolidin-1-yl)phenyl]ethan-1-ol
• (betaS)-beta-Amino-4-(1-pyrrolidinyl)benzeneethanol
• AKOS015928616
• EN300-1826399
• 1213007-44-3
• (2S)-2-amino-2-4-(pyrrolidin-1-yl)phenylethan-1-ol

• Inchi： 1S/C12H18N2O/c13-12(9-15)10-3-5-11(6-4-10)14-7-1-2-8-14/h3-6,12,15H,1-2,7-9,13H2/t12-/m1/s1
• InChI Key： JBVRFPVUUUJYTP-GFCCVEGCSA-N
• SMILES： [C@@H](C1C=CC(N2CCCC2)=CC=1)(N)CO

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 398.3±32.0 °C(Predicted)
• pka: 12.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (2S)-2-amino-2-4-(pyrrolidin-1-yl)phenylethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-4-(pyrrolidin-1-yl)phenylethan-1-ol (CAS No. 1213007-44-3)

The compound (2S)-2-amino-2-4-(pyrrolidin-1-yl)phenylethan-1-ol, identified by its CAS No. 1213007-44-3, is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including a pyrrolidine ring and a phenylethan-1-ol backbone, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and GPCR (G-protein-coupled receptor) modulation.

In recent years, the demand for chiral building blocks like (2S)-2-amino-2-4-(pyrrolidin-1-yl)phenylethan-1-ol has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's stereospecificity and functional group diversity enable its use in designing highly selective therapeutic agents. For instance, its pyrrolidin-1-yl moiety is often explored for its role in enhancing blood-brain barrier (BBB) penetration, a critical factor in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of CAS No. 1213007-44-3 typically involves multi-step organic reactions, including reductive amination and chiral resolution techniques. Modern green chemistry approaches are also being applied to optimize its production, reducing environmental impact while maintaining high yield and purity. These innovations align with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

From a drug development perspective, (2S)-2-amino-2-4-(pyrrolidin-1-yl)phenylethan-1-ol has shown promise in preclinical studies for its neuroprotective and anti-inflammatory properties. Its ability to interact with dopamine receptors and serotonin transporters has sparked interest in its potential for treating mood disorders and cognitive impairments. These applications are particularly relevant given the rising global prevalence of mental health conditions, a hot topic in both scientific and public domains.

Analytical characterization of this compound relies on advanced techniques such as HPLC (High-Performance Liquid Chromatography), NMR (Nuclear Magnetic Resonance), and mass spectrometry. Ensuring optical purity is paramount, as even minor enantiomeric impurities can significantly alter biological activity. This underscores the importance of quality control in the production of pharmaceutical intermediates, a concern frequently raised in regulatory submissions and industry forums.

Beyond pharmaceuticals, (2S)-2-amino-2-4-(pyrrolidin-1-yl)phenylethan-1-ol is also explored in material science for designing chiral catalysts and ligands. Its structural versatility allows it to participate in asymmetric catalysis, enabling the synthesis of enantiomerically pure compounds for agrochemicals and fine chemicals. This dual applicability in life sciences and industrial chemistry makes it a compound of broad interest.

In conclusion, CAS No. 1213007-44-3 represents a compelling example of how chiral amino alcohols can bridge the gap between basic research and applied science. Its multifaceted roles in drug design, catalysis, and sustainable chemistry highlight its relevance in addressing contemporary challenges. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research and technological advancements.